Cas no 502841-33-0 (3,4-Pyrrolidinediol, 2-(1-methylethyl)-, (2S,3S,4S)- (9CI))

• Product Name: 3,4-Pyrrolidinediol, 2-(1-methylethyl)-, (2S,3S,4S)- (9CI)
• CAS No: 502841-33-0
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 1020109
• PubChem ID: 11829580
• Update Time: 2025-04-20

3,4-Pyrrolidinediol, 2-(1-methylethyl)-, (2S,3S,4S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol, 2-(1-methylethyl)-, (2S,3S,4S)- (9CI)
• 502841-33-0
• AKOS006378815
• (2S,3S,4S)-2-Isopropylpyrrolidine-3,4-diol

• Inchi： 1S/C7H15NO2/c1-4(2)6-7(10)5(9)3-8-6/h4-10H,3H2,1-2H3/t5-,6-,7+/m0/s1
• InChI Key： KHGOWMSTRYRYPU-LYFYHCNISA-N
• SMILES： O[C@@H]1[C@H](CN[C@H]1C(C)C)O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.5Ų